benzyl 3,3,3-trifluoropropanoate
Overview
Description
Benzyl 3,3,3-trifluoropropanoate (BTP) is a chemical compound consisting of a benzyl ester of 3,3,3-trifluoropropanoic acid. It is a colorless liquid with a sweet, fruity odor and a boiling point of 119-120°C. BTP is used in a variety of applications, including synthesis of pharmaceuticals, agrochemicals, and other specialty chemicals. It is also used as a solvent in various industrial processes. BTP has been studied extensively in recent years, and its unique properties make it a promising candidate for future applications.
Scientific Research Applications
Benzyl 3,3,3-trifluoropropanoate has been studied extensively in recent years for its potential applications in a variety of scientific fields. It has been used as a solvent in organic synthesis, as a catalyst in pharmaceutical synthesis, and as a reagent in the synthesis of agrochemicals. It has also been studied as a potential solvent for electrochemical processes, as a fuel additive, and as a lubricant.
Mechanism of Action
Benzyl 3,3,3-trifluoropropanoate has a unique molecular structure that allows it to interact with other molecules in a variety of ways. It is capable of forming hydrogen bonds with other molecules, which can influence the reactivity of the molecules. It can also form dipole-dipole interactions with other molecules, which can influence the solubility of the molecules. These interactions can be used to control the rate and extent of reactions.
Biochemical and Physiological Effects
This compound has been studied for its potential biochemical and physiological effects. It has been found to be non-toxic to humans and animals, and it does not appear to have any mutagenic or carcinogenic effects. It has also been found to be non-irritating to the skin, eyes, and respiratory tract.
Advantages and Limitations for Lab Experiments
Benzyl 3,3,3-trifluoropropanoate has several advantages for use in laboratory experiments. It is a relatively non-toxic and non-irritating compound, making it safe to handle and use in experiments. It is also a colorless liquid, making it easy to handle and measure accurately. However, this compound is a relatively volatile compound, making it difficult to store for long periods of time.
Future Directions
Benzyl 3,3,3-trifluoropropanoate has a wide range of potential applications, and research is ongoing to explore these possibilities. Some potential future applications of this compound include its use as a fuel additive, as a lubricant, and as a catalyst in organic synthesis. Additionally, it could be used as a solvent in electrochemical processes, and as a reagent in the synthesis of agrochemicals. Finally, further research into its biochemical and physiological effects could lead to new pharmaceutical applications.
Synthesis Methods
Benzyl 3,3,3-trifluoropropanoate can be synthesized by a variety of methods, including esterification and transesterification. In esterification, an acid and an alcohol react to form an ester, in this case 3,3,3-trifluoropropanoic acid and benzyl alcohol. The reaction is catalyzed by an acid catalyst, such as sulfuric acid. For transesterification, an ester and an alcohol react to form a new ester. In this case, this compound is produced from 3,3,3-trifluoropropanoic acid and benzyl alcohol.
properties
| { "Design of the Synthesis Pathway": "The synthesis of benzyl 3,3,3-trifluoropropanoate can be achieved through the esterification of benzyl alcohol with 3,3,3-trifluoropropanoic acid using a suitable catalyst.", "Starting Materials": [ "Benzyl alcohol", "3,3,3-trifluoropropanoic acid", "Catalyst (e.g. sulfuric acid, p-toluenesulfonic acid)" ], "Reaction": [ "Add 3,3,3-trifluoropropanoic acid to a round-bottom flask and add a suitable catalyst.", "Heat the mixture to reflux and stir for several hours until the acid has dissolved.", "Add benzyl alcohol to the flask and continue to reflux and stir for several hours.", "Allow the mixture to cool and then extract the product with a suitable solvent (e.g. diethyl ether).", "Wash the organic layer with water and dry over anhydrous sodium sulfate.", "Filter the solution and concentrate under reduced pressure to obtain the crude product.", "Purify the product by recrystallization or column chromatography." ] } | |
CAS RN |
78686-91-6 |
Molecular Formula |
C10H9F3O2 |
Molecular Weight |
218.2 |
Purity |
95 |
Origin of Product |
United States |
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